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A Technical Guide to 2-Chloro-3',4'-
dihydroxyacetophenone
For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Chloro-3',4'-dihydroxyacetophenone, a halogenated organic compound, is a versatile

intermediate in pharmaceutical and chemical research. This technical guide provides a

comprehensive overview of its chemical and physical properties, synthesis protocols, biological

applications, and safety information. The document is intended to serve as a valuable resource

for professionals in drug discovery, medicinal chemistry, and materials science.

Chemical and Physical Properties
2-Chloro-3',4'-dihydroxyacetophenone, also known as 4-(Chloroacetyl)catechol, is a key

synthetic building block.[1][2] Its chemical structure, featuring a reactive chloroacetyl group and

a catechol moiety, makes it a valuable precursor for a wide range of biologically active

molecules.

Table 1: Chemical Identifiers
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Identifier Value

CAS Number 99-40-1[1][2][3][4]

Molecular Formula C₈H₇ClO₃[2][3]

Molecular Weight 186.59 g/mol [2][3]

IUPAC Name 2-chloro-1-(3,4-dihydroxyphenyl)ethan-1-one[5]

Synonyms

2-Chloro-1-(3,4-dihydroxyphenyl)-ethanone, 3,4-

Dihydroxyphenacyl chloride, 4-

(Chloroacetyl)catechol[2][3]

InChI Key LWTJEJCZJFZKEL-UHFFFAOYSA-N[1][5]

SMILES Oc1ccc(cc1O)C(=O)CCl[1][5]

Table 2: Physical and Chemical Properties

Property Value

Appearance Off-white to brown crystalline powder[3][4][6]

Melting Point 173-176 °C[3]

Boiling Point (Predicted) 418.7 ± 35.0 °C[4]

Density (Predicted) 1.444 ± 0.06 g/cm³[4]

pKa (Predicted) 7.59 ± 0.20[4]

Solubility

Soluble in DMSO and methanol; moderately

soluble in ethanol and acetone; limited solubility

in water.[4][6][7]

Synthesis and Experimental Protocols
The primary synthesis of 2-Chloro-3',4'-dihydroxyacetophenone involves the Friedel-Crafts

acylation of catechol (pyrocatechol) with chloroacetyl chloride.
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Experimental Protocol: Synthesis from Catechol
This protocol is based on a reported method for the preparation of 2-Chloro-3',4'-
dihydroxyacetophenone.[8]

Materials:

Pyrocatechol (catechol)

Chloroacetyl chloride

Activated charcoal

Water

Reaction vessel with heating and stirring capabilities

Filtration apparatus

Procedure:

Carefully mix 10 g of pyrocatechol with 8 g of chloroacetyl chloride in a suitable reaction

vessel.

Gently heat the mixture to initiate the reaction, which is indicated by the evolution of

hydrogen chloride gas. The reaction is exothermic and will proceed to completion.

The crude product, 2-Chloro-3',4'-dihydroxyacetophenone, is then recrystallized from

water.

During recrystallization, add activated charcoal to decolorize the solution.

Filter the hot solution to remove the charcoal.

Allow the filtrate to cool, which will cause the product to precipitate as colorless needles.

Collect the crystals by filtration and dry them. The expected melting point of the purified

product is 173 °C.[8]
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Synthesis workflow for 2-Chloro-3',4'-dihydroxyacetophenone.

Biological Activities and Applications
2-Chloro-3',4'-dihydroxyacetophenone is a valuable intermediate in the synthesis of various

biologically active compounds and has applications in several research areas.

Pharmaceutical Intermediate: It serves as a key precursor in the synthesis of

pharmaceuticals, including anti-inflammatory and analgesic drugs.[3] It is a foundational

component for producing the hemostatic agent Carbazochrome, which is used to control

capillary bleeding.

Antioxidant Research: The catechol structure within the molecule is known for its antioxidant

properties, making it a subject of interest in the development of drugs to combat oxidative

stress-related diseases.[3]

Enzyme Inhibition: This compound is utilized in studies of enzyme inhibition and is a

chemical reagent for the synthesis of COX-2 inhibitors.[3][9][10]

Cosmetics: It is incorporated into skincare products for its potential skin-brightening effects.

[3]

Other Applications: It also has potential applications in the development of agrochemicals

and dyes.[3]

Safety and Handling
2-Chloro-3',4'-dihydroxyacetophenone is considered a hazardous substance and requires

careful handling.

Table 3: Hazard Identification and Safety Precautions
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Hazard Description

GHS Classification

Skin irritation (Category 2), Serious eye irritation

(Category 2), Specific target organ toxicity —

single exposure (Category 3, Respiratory tract

irritation)[1][11][12]

Signal Word Warning[1]

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[1][11][12]

Precautionary Statements

P261: Avoid breathing dust. P280: Wear

protective gloves/eye protection/face protection.

P302+P352: IF ON SKIN: Wash with plenty of

water. P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][11]

Personal Protective Equipment
Dust mask (type N95 or equivalent), safety

glasses, and chemical-resistant gloves.[1]

Storage

Store in a cool, dry, well-ventilated area in a

tightly sealed container.[7] Recommended

storage temperatures range from 0-8 °C.[3][4]

Toxicological Information: While comprehensive toxicological data is limited, exposure may

cause irritation to the eyes, skin, and respiratory system.[6][11] Prolonged or high-dose

exposure could potentially lead to systemic toxicity.[6]

Conclusion
2-Chloro-3',4'-dihydroxyacetophenone is a chemical intermediate with significant utility in

drug discovery and development. Its versatile structure allows for the synthesis of a variety of

compounds with potential therapeutic applications. Researchers and scientists working with

this compound should adhere to strict safety protocols due to its hazardous nature. This guide
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provides a foundational understanding of its properties and applications to aid in its safe and

effective use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Chloro-3 ,4 -dihydroxyacetophenone 97 99-40-1 [sigmaaldrich.com]

2. scbt.com [scbt.com]

3. chemimpex.com [chemimpex.com]

4. 2-Chloro-3',4'-dihydroxyacetophenone | 99-40-1 [chemicalbook.com]

5. 2-Chloro-3',4'-dihydroxyacetophenone, 97% 25 g | Buy Online | Thermo Scientific
Chemicals [thermofisher.com]

6. Page loading... [wap.guidechem.com]

7. 2-Chloro-3',4'-dihydroxyacetophenone, 97% 25 g | Buy Online | Thermo Scientific
Chemicals | Fisher Scientific [fishersci.com]

8. prepchem.com [prepchem.com]

9. zellbio.eu [zellbio.eu]

10. goldbio.com [goldbio.com]

11. chemos.de [chemos.de]

12. 2-Chloro-3',4'-dihydroxyacetophenone | C8H7ClO3 | CID 66834 - PubChem
[pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [2-Chloro-3',4'-dihydroxyacetophenone CAS number
and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b119122#2-chloro-3-4-dihydroxyacetophenone-cas-
number-and-properties]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b119122?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/US/en/product/aldrich/c34405
https://www.scbt.com/p/2-chloro-3prime-4prime-dihydroxyacetophenone-99-40-1
https://www.chemimpex.com/products/24120
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7415326.htm
https://www.thermofisher.com/order/catalog/product/B23496.14
https://www.thermofisher.com/order/catalog/product/B23496.14
https://wap.guidechem.com/encyclopedia/2-chloro-3-4-dihydroxyacetophe-dic1559.html
https://www.fishersci.com/shop/products/2-chloro-3-4-dihydroxyacetophenone-97-thermo-scientific/AAB2349614
https://www.fishersci.com/shop/products/2-chloro-3-4-dihydroxyacetophenone-97-thermo-scientific/AAB2349614
https://prepchem.com/synthesis-of-2-chloro-34-dihydroxyacetophenone/
https://zellbio.eu/product/2-chloro-34-dihydroxyacetophenone/
https://www.goldbio.com/products/2-chloro-34-dihydroxyacetophenone
https://www.chemos.de/import/data/msds/GB_en/99-40-1-A0009900-GB-en.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_4_-dihydroxyacetophenone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-3_4_-dihydroxyacetophenone
https://www.benchchem.com/product/b119122#2-chloro-3-4-dihydroxyacetophenone-cas-number-and-properties
https://www.benchchem.com/product/b119122#2-chloro-3-4-dihydroxyacetophenone-cas-number-and-properties
https://www.benchchem.com/product/b119122#2-chloro-3-4-dihydroxyacetophenone-cas-number-and-properties
https://www.benchchem.com/product/b119122#2-chloro-3-4-dihydroxyacetophenone-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b119122?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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